molecular formula C14H10F3N3 B8601368 1-(3-trifluoromethylbenzyl)-1H-benzotriazole

1-(3-trifluoromethylbenzyl)-1H-benzotriazole

Cat. No.: B8601368
M. Wt: 277.24 g/mol
InChI Key: VAPQCPUFLSHLPG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-trifluoromethylbenzyl)-1H-benzotriazole is a useful research compound. Its molecular formula is C14H10F3N3 and its molecular weight is 277.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H10F3N3

Molecular Weight

277.24 g/mol

IUPAC Name

1-[[3-(trifluoromethyl)phenyl]methyl]benzotriazole

InChI

InChI=1S/C14H10F3N3/c15-14(16,17)11-5-3-4-10(8-11)9-20-13-7-2-1-6-12(13)18-19-20/h1-8H,9H2

InChI Key

VAPQCPUFLSHLPG-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)N=NN2CC3=CC(=CC=C3)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of benzotriazole (3 g) in DMF (38 mL) at r.t. was added a solution of 10N NaOH (2.75 mL). After stirring for 25 min., 3-trifluoromethylbenzyl bromide (4.39 mL) was added. The mixture was further stirred for 30 min., diluted with H2O, and extracted with EtOAc. The EtOAc extract was washed brine (2×), water, brine, dried (MgSO4) and concentrated. The residue was stirred in diethyl ether/hexane to afford 3.96 g of the title compound as a white solid.
Quantity
3 g
Type
reactant
Reaction Step One
Name
Quantity
2.75 mL
Type
reactant
Reaction Step One
Name
Quantity
38 mL
Type
solvent
Reaction Step One
Quantity
4.39 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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